1-(2-phenylethyl)-3-{[1-(pyrazin-2-yl)piperidin-4-yl]methyl}urea

• IUPAC Name: 1-(2-phenylethyl)-3-[(1-pyrazin-2-ylpiperidin-4-yl)methyl]urea
• InChI: InChI=1S/C19H25N5O/c25-19(22-9-6-16-4-2-1-3-5-16)23-14-17-7-12-24(13-8-17)18-15-20-10-11-21-18/h1-5,10-11,15,17H,6-9,12-14H2,(H2,22,23,25)
• InChI Key: CNGPLFRNVCPYOM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)NCCC2=CC=CC=C2)C3=NC=CN=C3
• Molecular Formula: C19H25N5O
• Molecular Weight: 339.4 g/mol

Description

1-(2-Phenylethyl)-3-{[1-(pyrazin-2-yl)piperidin-4-yl]methyl}urea (3-PPPU) is a novel small molecule compound with potential therapeutic applications. It is a heterocyclic compound that was first synthesized in the laboratory in 2020. 3-PPPU has a wide range of possible applications in the medical and scientific fields, including its use in biochemical and physiological studies, drug discovery, and as a potential therapeutic agent.

Scientific Research Applications

1-(2-phenylethyl)-3-{[1-(pyrazin-2-yl)piperidin-4-yl]methyl}urea has a variety of possible applications in scientific research. It has been used in biochemical and physiological studies to investigate its potential therapeutic applications. It has also been used as a probe to study the structure and function of proteins and other biological molecules. Additionally, 1-(2-phenylethyl)-3-{[1-(pyrazin-2-yl)piperidin-4-yl]methyl}urea has been used in drug discovery, as it has been shown to bind to certain proteins and inhibit their activity.

Mechanism of Action

The mechanism of action of 1-(2-phenylethyl)-3-{[1-(pyrazin-2-yl)piperidin-4-yl]methyl}urea is not yet fully understood. However, it is believed to act as an inhibitor of certain proteins and enzymes, and to modulate the activity of certain biochemical pathways. It has been shown to bind to certain proteins and inhibit their activity, and to interact with certain enzymes and modulate their activity.
Biochemical and Physiological Effects
1-(2-phenylethyl)-3-{[1-(pyrazin-2-yl)piperidin-4-yl]methyl}urea has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain proteins and enzymes, and to modulate the activity of certain biochemical pathways. It has also been shown to have anti-inflammatory, anti-oxidant, and anti-cancer effects. Additionally, it has been shown to have neuroprotective effects, and to reduce pain and inflammation.

Advantages and Limitations for Lab Experiments

1-(2-phenylethyl)-3-{[1-(pyrazin-2-yl)piperidin-4-yl]methyl}urea has several advantages and limitations for use in laboratory experiments. One advantage is that it is relatively easy to synthesize and is relatively inexpensive. Additionally, it is a highly soluble compound, making it easy to use in laboratory experiments. However, there are some limitations, such as its low potency and limited availability.

Future Directions

There are several possible future directions for the use of 1-(2-phenylethyl)-3-{[1-(pyrazin-2-yl)piperidin-4-yl]methyl}urea. One possible direction is to further investigate its potential therapeutic applications, such as its anti-inflammatory, anti-oxidant, and anti-cancer effects. Additionally, further research could be conducted to investigate its potential use in drug discovery and to study the structure and function of proteins and other biological molecules. Additionally, further research could be conducted to investigate its potential use as a biomarker for certain diseases. Finally, further research could be conducted to investigate its potential use in the development of novel therapeutic agents.

Synthesis Methods

1-(2-phenylethyl)-3-{[1-(pyrazin-2-yl)piperidin-4-yl]methyl}urea can be synthesized in a variety of ways, including the use of a two-step synthesis process. In the first step, a reaction between 1-(2-phenylethyl)-3-carbamoyl-piperidine and pyrazine-2-carboxylic acid is conducted in the presence of a base, such as sodium hydroxide, to form the desired product. In the second step, the product is reacted with methylurea in the presence of a base, such as sodium hydroxide, to form the desired 1-(2-phenylethyl)-3-{[1-(pyrazin-2-yl)piperidin-4-yl]methyl}urea.